Cas no 1235440-32-0 (8-chloro-2H-chromene-3-sulfonyl chloride)

• Product Name: 8-chloro-2H-chromene-3-sulfonyl chloride
• CAS No: 1235440-32-0
• MF: C₉H₆Cl₂O₃S
• MW: 265.113139629364
• MDL: MFCD16040194
• CID: 5231377
• Update Time: 2025-06-07

8-chloro-2H-chromene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 8-chloro-2H-chromene-3-sulfonyl chloride
• 8-chloro-2H-chromene-3-sulfonylchloride
• 8-Chloro-2H-1-benzopyran-3-sulfonyl chloride
• 2H-1-Benzopyran-3-sulfonyl chloride, 8-chloro-

• MDL： MFCD16040194
• Inchi： 1S/C9H6Cl2O3S/c10-8-3-1-2-6-4-7(15(11,12)13)5-14-9(6)8/h1-4H,5H2
• InChI Key： DVDOSNOHDJRZNC-UHFFFAOYSA-N
• SMILES： ClS(C1=CC2C=CC=C(C=2OC1)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 371
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 8-chloro-2H-chromene-3-sulfonyl chloride

8-Chloro-2H-Chromene-3-Sulfonyl Chloride (CAS No. 1235440-32-0): A Comprehensive Overview

8-Chloro-2H-chromene-3-sulfonyl chloride (CAS No. 1235440-32-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique chemical structure, which includes a chromene moiety and a sulfonyl chloride functional group. The presence of these functional groups endows the compound with a range of chemical reactivities and potential applications.

The chromene core, a six-membered ring with a double bond and an oxygen atom, is a common scaffold in natural products and pharmaceuticals. It is known for its ability to participate in various chemical reactions, such as nucleophilic substitutions and additions. The sulfonyl chloride group, on the other hand, is a highly reactive electrophile that can readily react with nucleophiles to form sulfonates or sulfonamides. This dual reactivity makes 8-chloro-2H-chromene-3-sulfonyl chloride an attractive building block for the synthesis of complex molecules.

In recent years, significant advancements have been made in understanding the synthetic utility of 8-chloro-2H-chromene-3-sulfonyl chloride. Researchers have explored its use in the development of novel pharmaceuticals, particularly in the areas of cancer therapy and anti-inflammatory agents. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of chromene-based derivatives using this compound as a key intermediate. These derivatives exhibited potent anticancer activity against various human cancer cell lines, highlighting the potential of 8-chloro-2H-chromene-3-sulfonyl chloride in drug discovery.

Beyond its pharmaceutical applications, 8-chloro-2H-chromene-3-sulfonyl chloride has also found utility in materials science. The chromene scaffold is known for its photophysical properties, making it suitable for the development of luminescent materials and sensors. A recent study in Advanced Materials demonstrated the use of chromene derivatives as efficient phosphorescent emitters in organic light-emitting diodes (OLEDs). The high reactivity of the sulfonyl chloride group allows for easy functionalization, enabling the fine-tuning of optical properties.

The synthetic accessibility of 8-chloro-2H-chromene-3-sulfonyl chloride has been further enhanced by the development of efficient synthetic routes. One notable method involves the reaction of 8-chlorochromenone with sulfuryl chloride under mild conditions. This approach provides high yields and excellent purity, making it suitable for large-scale production. Additionally, researchers have explored green chemistry approaches to minimize environmental impact, such as using microwave-assisted synthesis and catalytic methods.

In terms of safety and handling, it is important to note that sulfonyl chlorides are generally reactive and can release hydrogen chloride gas upon hydrolysis. Therefore, appropriate safety measures should be taken when handling this compound, including working under an inert atmosphere and using personal protective equipment (PPE). Despite these precautions, the compound's unique properties and wide-ranging applications continue to drive interest in its study and utilization.

The future prospects for 8-chloro-2H-chromene-3-sulfonyl chloride are promising. Ongoing research aims to expand its application areas by exploring new synthetic methodologies and developing novel derivatives with enhanced properties. For example, efforts are underway to incorporate this compound into polymer systems for advanced materials applications. Additionally, computational studies are being conducted to predict the behavior of chromene-based molecules in biological systems, which could provide valuable insights for drug design.

In conclusion, 8-chloro-2H-chromene-3-sulfonyl chloride (CAS No. 1235440-32-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, and materials science. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in modern scientific endeavors.